Cas no 1427475-28-2 (1-Benzylpyrazole-3-carbonitrile)

1-Benzylpyrazole-3-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with a benzyl group at the 1-position and a nitrile functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The nitrile group enhances reactivity, enabling further functionalization, while the benzyl moiety contributes to stability and solubility in organic solvents. Its well-defined molecular framework makes it valuable for constructing complex heterocyclic systems. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Suitable for use in cross-coupling reactions, cyclizations, and other fine chemical syntheses.
1-Benzylpyrazole-3-carbonitrile structure
1427475-28-2 structure
Product Name:1-Benzylpyrazole-3-carbonitrile
CAS No:1427475-28-2
MF:C11H9N3
MW:183.209261655807
MDL:MFCD23381125
CID:1057371
PubChem ID:74892052
Update Time:2025-05-27

1-Benzylpyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-Benzylpyrazole-3-carbonitrile
    • 1-Benzyl-1H-pyrazole-3-carbonitrile
    • 5070AJ
    • TRA0033521
    • FCH2318573
    • SY023345
    • A885111
    • CHC47528
    • MFCD23381125
    • 1427475-28-2
    • DB-250321
    • 1-(Phenylmethyl)-1H-pyrazole-3-carbonitrile
    • AS-32044
    • AKOS025404359
    • CS-0212748
    • MDL: MFCD23381125
    • Inchi: 1S/C11H9N3/c12-8-11-6-7-14(13-11)9-10-4-2-1-3-5-10/h1-7H,9H2
    • InChI Key: JVLQVIPFAWLBCD-UHFFFAOYSA-N
    • SMILES: N1(C=CC(C#N)=N1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 183.08000
  • Monoisotopic Mass: 183.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.9

Experimental Properties

  • PSA: 41.61000
  • LogP: 1.80308

1-Benzylpyrazole-3-carbonitrile Pricemore >>

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